Cas no 1805837-40-4 (5-Difluoromethyl-6-methylthio-1H-benzimidazole)

• Product Name: 5-Difluoromethyl-6-methylthio-1H-benzimidazole
• CAS No: 1805837-40-4
• MF: C₉H₈F₂N₂S
• MW: 214.235027313232
• CID: 4825927
• Update Time: 2025-05-20

5-Difluoromethyl-6-methylthio-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Difluoromethyl-6-methylthio-1H-benzimidazole

• Inchi： 1S/C9H8F2N2S/c1-14-8-3-7-6(12-4-13-7)2-5(8)9(10)11/h2-4,9H,1H3,(H,12,13)
• InChI Key： RIJVDQUPVLBQHB-UHFFFAOYSA-N
• SMILES： S(C)C1=CC2=C(C=C1C(F)F)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2.6
• Topological Polar Surface Area: 54

Additional information on 5-Difluoromethyl-6-methylthio-1H-benzimidazole

Introduction to 5-Difluoromethyl-6-methylthio-1H-benzimidazole (CAS No. 1805837-40-4)

5-Difluoromethyl-6-methylthio-1H-benzimidazole, identified by the Chemical Abstracts Service Number (CAS No.) 1805837-40-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzimidazole class, a structural motif known for its broad spectrum of biological activities and therapeutic potential. The presence of both fluorine and sulfur substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The benzimidazole core is a privileged structure in drug discovery, with numerous clinically approved drugs featuring this scaffold. Its aromaticity and ability to form hydrogen bonds make it an ideal platform for interactions with biological targets such as enzymes and receptors. In particular, the 5-difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the 6-methylthio moiety contributes to its solubility and binding affinity. These structural features have been strategically exploited in recent years to design compounds with enhanced pharmacological properties.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of 5-Difluoromethyl-6-methylthio-1H-benzimidazole as a lead compound for various therapeutic applications. Studies have demonstrated its potential in inhibiting key enzymes involved in inflammatory pathways, making it a promising candidate for treating chronic inflammatory diseases. Additionally, preliminary investigations suggest that this compound exhibits antiviral activity by interfering with viral replication mechanisms, particularly against RNA viruses.

The fluorine atoms in the 5-difluoromethyl group play a crucial role in modulating the pharmacokinetic profile of 5-Difluoromethyl-6-methylthio-1H-benzimidazole. Fluorine substitution is a well-established strategy in medicinal chemistry to improve drug-like properties such as bioavailability, binding affinity, and resistance to metabolic degradation. The electron-withdrawing nature of fluorine atoms enhances the electrophilicity of the benzimidazole ring, facilitating interactions with nucleophilic residues in biological targets. This feature has been leveraged in designing molecules with improved binding kinetics and sustained activity.

The 6-methylthio group contributes to the solubility and amphiphilic nature of the compound, which is essential for its absorption and distribution within biological systems. Methylthio groups are commonly found in bioactive molecules due to their ability to stabilize reactive intermediates and enhance protein-ligand interactions. In the context of 5-Difluoromethyl-6-methylthio-1H-benzimidazole, this moiety may participate in hydrogen bonding or hydrophobic interactions with target proteins, thereby increasing the overall binding affinity.

Recent preclinical studies have highlighted the therapeutic potential of derivatives of 5-Difluoromethyl-6-methylthio-1H-benzimidazole in oncology. Researchers have identified analogs of this compound that exhibit potent inhibitory effects on kinases involved in cancer cell proliferation and survival. The combination of fluorine and sulfur substituents appears to synergistically enhance the cytotoxicity of these derivatives while minimizing off-target effects. These findings underscore the importance of structural optimization in maximizing the therapeutic index of benzimidazole-based drugs.

In addition to its anti-cancer applications, 5-Difluoromethyl-6-methylthio-1H-benzimidazole has shown promise in addressing neurological disorders. The benzimidazole scaffold is known to cross the blood-brain barrier, making it an attractive candidate for treating central nervous system (CNS) diseases. Early studies suggest that this compound may modulate neurotransmitter release or receptor activity, potentially leading to novel treatments for neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 5-Difluoromethyl-6-methylthio-1H-benzimidazole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the benzimidazole core efficiently. The introduction of fluorine and sulfur substituents often necessitates specialized reagents and protective group strategies to ensure regioselectivity and high yields.

The pharmacological evaluation of 5-Difluoromethyl-6-methylthio-1H-benzimidazole has been conducted using both in vitro and in vivo models. In vitro assays have revealed its binding affinity for various enzymes and receptors, while animal studies have provided insights into its systemic distribution, metabolism, and excretion (ADME) properties. These studies have laid the foundation for further development efforts aimed at optimizing its therapeutic efficacy and safety profile.

The growing interest in 5-Difluoromethyl-6-methylthio-1H-benzimidazole underscores its potential as a versatile pharmacophore in drug discovery. The combination of structural features such as fluorine substitution, sulfur incorporation, and aromaticity makes it an attractive scaffold for designing molecules with diverse biological activities. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in developing next-generation pharmaceuticals.